Cas no 68867-21-0 (4-Amino-3-thiocyanatobenzonitrile)

• Product name: 4-Amino-3-thiocyanatobenzonitrile
• CAS No: 68867-21-0
• MF: C₈H₅N₃S
• MW: 175.210399389267
• CID: 836054
• PubChem ID: 73012698

4-Amino-3-thiocyanatobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-thiocyanatobenzonitrile
• 2-Amino-5-cyanophenyl thiocyanate
• Thiocyanic acid, 2-amino-5-cyanophenyl ester
• 4-cyano-2-thiocyanatoaniline
• 68867-21-0
• SCHEMBL2318636

• MDL： MFCD20694257
• Inchi： InChI=1S/C8H5N3S/c9-4-6-1-2-7(11)8(3-6)12-5-10/h1-3H,11H2
• InChI Key： VACLLCFHXXWYQQ-UHFFFAOYSA-N
• SMILES： C1=CC(=C(C=C1C#N)SC#N)N

Computed Properties

• Exact Mass: 175.02041835g/mol
• Monoisotopic Mass: 175.02041835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 98.9Ų